Cas no 128651-99-0 (6-Iodo-2-chromanone)

• Product Name: 6-Iodo-2-chromanone
• CAS No: 128651-99-0
• MF: C₉H₇IO₂
• MW: 274.055
• MDL: MFCD17215732
• CID: 3042564
• PubChem ID: 14614714
• Update Time: 2024-11-02

6-Iodo-2-chromanone Chemical and Physical Properties

Names and Identifiers

• 6-Iodochroman-2-one
• 2H-1-BENZOPYRAN-2-ONE, 3,4-DIHYDRO-6-IODO-
• 6-Iodo-2-chromanone
• DS-19332
• AKOS030524065
• MFCD17215732
• Y10849
• SY316561
• 128651-99-0
• 6-IODO-3,4-DIHYDRO-1-BENZOPYRAN-2-ONE
• 6-iodo-3,4-dihydrochromen-2-one

• MDL： MFCD17215732
• Inchi： InChI=1S/C9H7IO2/c10-7-2-3-8-6(5-7)1-4-9(11)12-8/h2-3,5H,1,4H2
• InChI Key： GJDAECCFFXUUEZ-UHFFFAOYSA-N
• SMILES： O=C1CCC2=C(O1)C=CC(I)=C2

Computed Properties

• Exact Mass: 273.94908g/mol
• Monoisotopic Mass: 273.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 350.8±31.0°C at 760 mmHg

6-Iodo-2-chromanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins